Cas no 1633-05-2 (Strontium carbonate)

• Product Name: Strontium carbonate
• CAS No: 1633-05-2
• MF: CO₃Sr
• MW: 147.628903388977
• MDL: MFCD00011250
• CID: 41703
• Update Time: 2025-11-04

Strontium carbonate Chemical and Physical Properties

Names and Identifiers

• Strontium carbonate,nanometre
• Strontium carbonate,high purity
• Strontium carbonate,electronic grade
• Strontium carbonate
• SrCO3
• ci77837
• Nsc112224
• strontianite
• Strontiumcarbonat
• STRONTIUM CARBONAE
• StorntiumCarbonate
• Sulfuryl caprylate
• StrontuM carbonate
• STRONTIUM (II) CARBONATE
• 碳酸锶
• Carbonic acid, strontium salt (1:1)
• Strontiumcarbonate
• Strontium carbonate (SrCO3)
• Carbonic acid strontium salt (1:1)
• 41YPU4MMCA
• CI 77837
• C.I. 77837
• Strontium, Reference Standard Solution
• CO3Sr
• DSSTox_CID_9651
• DSSTox_RID_78795
• DSSTox_GSID_29651
• KSC174S4H
• Strontium carbonate, >=98%
• High Purity Strontium Carbonate

• MDL： MFCD00011250
• Inchi： 1S/CH2O3.Sr/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： LEDMRZGFZIAGGB-UHFFFAOYSA-L
• SMILES： C([O-])([O-])=O.[Sr+2]

Computed Properties

• Exact Mass: 147.89000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless orthorhombic system, or white fine powder. Odourless. tasteless
• Density: 3.7 g/mL at 25 °C(lit.)
• Melting Point: 1494 °C (lit.)
• Solubility: dilute aqueous acid: slightly soluble(lit.)
• Water Partition Coefficient: Soluble in ammonium chloride. Slightly soluble in ammonia and water.
• Stability/Shelf Life: Stable. Incompatible with strong acids.
• PSA: 63.19000
• LogP: -2.44700
• Merck: 14,8838
• Sensitiveness: Sensitive to humidity
• Solubility: Poorly soluble in water, slightly soluble in saturated aqueous solutions of ammonia, ammonium carbonate and CO2, insoluble in alcohol,

Strontium carbonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Strontium carbonate

Strontium Carbonate (CAS No. 1633-05-2): Applications and Recent Research Developments

Strontium carbonate, chemically represented as CaCO₃, is a compound of significant interest in the field of chemistry and pharmaceuticals. With a CAS number of CAS No. 1633-05-2, this inorganic compound has found diverse applications ranging from industrial uses to emerging biomedical applications. The increasing research focus on strontium compounds has highlighted the potential of strontium carbonate in various therapeutic and material science domains.

The structural and chemical properties of strontium carbonate make it an ideal candidate for numerous applications. It is a white, crystalline powder that is insoluble in water but soluble in strong acids. This solubility profile, coupled with its stability under various conditions, makes it a versatile material for both industrial and laboratory purposes. In recent years, the study of strontium carbonate has expanded beyond its traditional uses, leading to novel applications in drug delivery systems and tissue engineering.

One of the most notable areas of research involving strontium carbonate is its role in bone regeneration and osteoporosis treatment. Studies have demonstrated that strontium ions can stimulate osteoblast activity and inhibit osteoclast differentiation, making it a promising candidate for bone healing applications. The use of strontium carbonate as a therapeutic agent has gained traction due to its biocompatibility and ability to release strontium ions in a controlled manner, which is crucial for effective bone mineralization.

Recent advancements in nanotechnology have further expanded the potential applications of strontium carbonate. Researchers have developed nanostructured forms of this compound that exhibit enhanced surface area and reactivity, making them more effective in drug delivery systems. These nanoformulations have shown promise in targeted therapy for various diseases, including cancer. The ability to functionalize the surface of strontium carbonate nanoparticles allows for precise control over their behavior in biological environments, enhancing their therapeutic efficacy.

In addition to its biomedical applications, strontium carbonate has also been explored for its use in environmental remediation and catalysis. Its ability to adsorb heavy metals from wastewater makes it an attractive material for water purification technologies. Furthermore, its catalytic properties have been investigated in various chemical reactions, where it serves as an efficient catalyst due to its stable structure and high surface area.

The synthesis of strontium carbonate is typically achieved through the precipitation method or by calcination of strontium hydroxide or oxalate. The precipitation method involves reacting a soluble strontium salt with a carbonate source under controlled conditions to form a precipitate that can be collected and purified. This method offers good control over the particle size and morphology of the resulting product, which is crucial for specific applications.

The role of strontium carbonate in dental care has also been studied extensively. Its incorporation into dental materials has shown benefits in preventing tooth decay and promoting enamel remineralization. The slow release of strontium ions from these materials helps maintain a protective layer on the teeth, reducing susceptibility to acid erosion and bacterial attacks.

Future research directions for strontium carbonate are focused on optimizing its formulations for better bioavailability and reducing potential side effects. Innovations in nanotechnology and material science are expected to unlock new possibilities for this compound, particularly in personalized medicine and advanced drug delivery systems.

The growing body of research on strontium carbonate underscores its significance as a multifunctional material with broad applications. As scientists continue to explore its potential, new uses are likely to emerge, further solidifying its role as a key compound in modern chemistry and pharmaceuticals.